Cas no 1805294-29-4 (5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride
• CAS No: 1805294-29-4
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4883358
• Update Time: 2025-06-14

5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO/c1-3-5(10)4(8(11)12)2-13-6(3)7(9)14/h2,8H,1H3
• InChI Key： BHWAEUWNHWMOGE-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=C(C(C(F)F)=CN=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride

Research Brief on 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride (CAS: 1805294-29-4)

5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride (CAS: 1805294-29-4) is a highly specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a critical building block in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in the design of enzyme inhibitors and receptor modulators, owing to its ability to enhance metabolic stability and binding affinity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride as a precursor for the synthesis of pyridine-based kinase inhibitors. The study demonstrated that the compound's electrophilic carbonyl chloride group facilitates efficient amide bond formation, enabling the rapid assembly of targeted inhibitors with improved selectivity profiles. The incorporation of difluoromethyl and fluoro groups was found to significantly reduce off-target effects, a common challenge in kinase inhibitor development.

Another notable application of this compound was reported in a recent patent (WO2023056789) filed by a leading agrochemical company. The patent describes the use of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride in the synthesis of next-generation fungicides. The difluoromethyl group was shown to enhance the lipophilicity and membrane permeability of the resulting fungicides, leading to superior efficacy against resistant fungal strains. This finding underscores the compound's versatility in addressing pressing challenges in crop protection.

From a synthetic chemistry perspective, advancements in the scalable production of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride have been achieved through optimized halogen-exchange reactions and catalytic fluorination techniques. A 2024 Organic Process Research & Development article detailed a high-yield, cost-effective route to this intermediate, emphasizing the use of continuous flow chemistry to minimize waste and improve safety. These innovations are expected to facilitate broader adoption of the compound in industrial applications.

Despite its promising applications, challenges remain in the handling and storage of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride due to its reactivity and moisture sensitivity. Recent safety studies have proposed the use of stabilized formulations and inert atmosphere packaging to mitigate these issues. Furthermore, ongoing research is investigating the compound's potential in radiopharmaceuticals, where its fluorine atoms could serve as positron emission tomography (PET) imaging probes.

In conclusion, 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carbonyl chloride (CAS: 1805294-29-4) represents a valuable tool in modern chemical biology and drug discovery. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple domains. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its interactions with emerging biological targets.